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An In-depth Technical Guide to 3-Amino-3-(4-methoxyphenyl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Amino-3-(4-
methoxyphenyl)propan-1-ol, a molecule of interest in pharmaceutical research and organic

synthesis. This document details its physicochemical properties, including its molecular weight,

and presents a putative synthesis protocol. While specific experimental data for this compound

is not extensively available in public literature, this guide furnishes information on related

compounds to provide a contextual understanding of its potential characteristics and biological

relevance. This guide is intended to serve as a foundational resource for researchers and

professionals in drug development and medicinal chemistry.

Physicochemical Properties
The fundamental physicochemical properties of 3-Amino-3-(4-methoxyphenyl)propan-1-ol
are crucial for its application in research and development. The molecular formula of the

compound is C₁₀H₁₅NO₂.
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The molecular weight of 3-Amino-3-(4-methoxyphenyl)propan-1-ol has been calculated

based on its molecular formula and the atomic weights of its constituent elements.

Element Quantity
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon (C) 10 12.011 120.11

Hydrogen (H) 15 1.008 15.12

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 2 15.999 31.998

Total 181.235

Note: Specific experimental data such as melting point, boiling point, and spectral data (¹H

NMR, ¹³C NMR, IR) for 3-Amino-3-(4-methoxyphenyl)propan-1-ol are not readily available in

the cited literature. The data for the related compound, 3-(4-methoxyphenyl)-1-propanol, which

lacks the amino group, includes a melting point of 26 °C and a boiling point of 164-168 °C at 18

mmHg.[1][2]

Putative Experimental Protocol: Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-Amino-3-(4-
methoxyphenyl)propan-1-ol is not explicitly documented in the searched literature, a

plausible synthetic route involves the reduction of the corresponding amino acid, 3-Amino-3-(4-

methoxyphenyl)propionic acid.[3] The following is a generalized protocol based on common

laboratory procedures for the reduction of amino acids.

Reduction of 3-Amino-3-(4-methoxyphenyl)propionic
acid
Materials:

3-Amino-3-(4-methoxyphenyl)propionic acid

Lithium aluminium hydride (LiAlH₄) or another suitable reducing agent
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Anhydrous tetrahydrofuran (THF)

Hydrochloric acid (HCl), 1M solution

Sodium hydroxide (NaOH), 1M solution

Anhydrous magnesium sulfate (MgSO₄)

Ethyl acetate

Deionized water

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with a

suspension of lithium aluminium hydride in anhydrous THF.

Addition of Amino Acid: 3-Amino-3-(4-methoxyphenyl)propionic acid is dissolved in

anhydrous THF and added dropwise to the LiAlH₄ suspension at 0 °C (ice bath).

Reaction: The reaction mixture is allowed to warm to room temperature and then refluxed for

a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

Quenching: After completion, the reaction is carefully quenched by the sequential dropwise

addition of water, followed by a 15% aqueous NaOH solution, and then more water, while

cooling in an ice bath.

Workup: The resulting solid is filtered off and washed with THF. The filtrate is collected and

the solvent is removed under reduced pressure.

Extraction: The residue is dissolved in ethyl acetate and washed with a saturated aqueous

solution of sodium bicarbonate and then with brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is evaporated to yield the crude product.
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Purification: The crude 3-Amino-3-(4-methoxyphenyl)propan-1-ol can be purified by

column chromatography on silica gel.

Potential Biological Significance
The structural motif of 3-amino-3-aryl-1-propanol is of significant interest in medicinal

chemistry. The positional isomer, 3-Amino-3-(3-methoxyphenyl)propan-1-ol, is known to be a

key intermediate in the synthesis of compounds with potential therapeutic applications,

including antidepressants and anxiolytics that act on the central nervous system (CNS).[4] This

suggests that 3-Amino-3-(4-methoxyphenyl)propan-1-ol may also serve as a valuable

building block for novel CNS-active agents.

Derivatives of similar structures, such as 3-((4-hydroxyphenyl)amino)propanoic acid

derivatives, have demonstrated promising anticancer and antioxidant properties.[5]

Furthermore, other related heterocyclic compounds have shown a broad spectrum of biological

activities, including antimicrobial and antifungal effects.[6]

Diagrams
Putative Synthesis Workflow
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Start: 3-Amino-3-(4-methoxyphenyl)propionic acid

Dissolve in anhydrous THF

Add amino acid solution dropwise at 0 C

Prepare LiAlH4 suspension in anhydrous THF

Reflux and monitor reaction by TLC

Quench reaction with H2O and NaOH

Filter and concentrate filtrate

Extract with ethyl acetate

Dry and evaporate solvent

Purify by column chromatography

End: Pure 3-Amino-3-(4-methoxyphenyl)propan-1-ol

Click to download full resolution via product page

Caption: Putative synthesis workflow for 3-Amino-3-(4-methoxyphenyl)propan-1-ol.
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Potential Role in Drug Discovery

3-Amino-3-(4-methoxyphenyl)propan-1-ol
(Scaffold)
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Caption: Logical flow of the potential role in CNS drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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